Cas no 2445784-99-4 (O-cyclohexylmethyl O,O-diphenyl phosphorothioate)

• Product Name: O-cyclohexylmethyl O,O-diphenyl phosphorothioate
• CAS No: 2445784-99-4
• MF: C₁₉H₂₃O₃PS
• MW: 362.42288517952
• CID: 6278325
• PubChem ID: 155821437
• Update Time: 2025-06-08

O-cyclohexylmethyl O,O-diphenyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-cyclohexylmethyl O,O-diphenyl phosphorothioate
• Cyclohexylmethoxy-diphenoxy-sulfanylidene-lambda5-phosphane
• EN300-26976534
• 2445784-99-4

• Inchi： 1S/C19H23O3PS/c24-23(21-18-12-6-2-7-13-18,22-19-14-8-3-9-15-19)20-16-17-10-4-1-5-11-17/h2-3,6-9,12-15,17H,1,4-5,10-11,16H2
• InChI Key： JYCNQERSLMYMGU-UHFFFAOYSA-N
• SMILES： S=P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCC1CCCCC1

Computed Properties

• Exact Mass: 362.11055276g/mol
• Monoisotopic Mass: 362.11055276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on O-cyclohexylmethyl O,O-diphenyl phosphorothioate

Comprehensive Overview of O-cyclohexylmethyl O,O-diphenyl phosphorothioate (CAS No. 2445784-99-4)

In the realm of specialized chemical compounds, O-cyclohexylmethyl O,O-diphenyl phosphorothioate (CAS No. 2445784-99-4) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This organophosphorus compound, characterized by its phosphorothioate backbone, has garnered attention in both academic research and industrial sectors. Its molecular structure, featuring a cyclohexylmethyl group and two phenyl rings, offers a blend of stability and reactivity, making it a versatile candidate for various synthetic pathways.

The growing demand for high-performance chemical intermediates has placed compounds like O-cyclohexylmethyl O,O-diphenyl phosphorothioate in the spotlight. Researchers are particularly intrigued by its potential role in advanced material science and catalysis. For instance, its phosphorothioate moiety is often explored for its ability to act as a ligand in transition metal complexes, which are pivotal in green chemistry initiatives. This aligns with the global push toward sustainable chemical processes, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound revolves around its synthesis and purification methods. The preparation of O-cyclohexylmethyl O,O-diphenyl phosphorothioate typically involves the reaction of diphenyl phosphorochloridate with cyclohexylmethanol in the presence of a base, followed by sulfurization. The process demands precise control over reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify the compound's identity, addressing another frequently asked question about quality control in chemical manufacturing.

Another hot topic in the context of CAS No. 2445784-99-4 is its solubility and stability under various environmental conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, while remaining relatively stable at room temperature. Such properties are critical for its handling and storage, which are common concerns among laboratory technicians and industrial users. The compound's stability also makes it a candidate for long-term applications, such as in polymer additives or specialty coatings.

The safety profile of O-cyclohexylmethyl O,O-diphenyl phosphorothioate is another area of interest, particularly for regulatory compliance and workplace safety. While not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during its handling. This aligns with the broader industry trend toward responsible chemical management, a subject often queried in search engines by EHS (Environmental, Health, and Safety) professionals.

In conclusion, O-cyclohexylmethyl O,O-diphenyl phosphorothioate (CAS No. 2445784-99-4) represents a fascinating intersection of chemistry and practicality. Its structural features, combined with its potential applications in material science and catalysis, make it a compound worth watching in the evolving landscape of chemical innovation. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is likely to grow, further cementing its place in the specialty chemicals market.